Cas no 115525-57-0 (3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)-)

• Product Name: 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)-
• CAS No: 115525-57-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD22690505
• CID: 3642018
• PubChem ID: 11126358
• Update Time: 2025-07-10

3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)-
• (1S,7AS)-1-HYDROXYTETRAHYDRO-1H-PYRROLIZIN-3(2H)-ONE
• 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S,7aS)-
• 115525-57-0

• MDL： MFCD22690505
• Inchi： 1S/C7H11NO2/c9-6-4-7(10)8-3-1-2-5(6)8/h5-6,9H,1-4H2/t5-,6-/m0/s1
• InChI Key： WHRVGBMTDGBUGH-WDSKDSINSA-N
• SMILES： N12C(=O)C[C@H](O)[C@]1([H])CCC2

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)-

3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- (CAS No. 115525-57-0): An Overview of Its Structure, Properties, and Applications

3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- (CAS No. 115525-57-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as (1S-trans)-hexahydro-1-hydroxypyrazin-3(2H)-one, belongs to the class of pyrrolizine derivatives and exhibits a range of interesting properties that make it a valuable candidate for various applications.

The structure of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- is characterized by a six-membered pyrrolizine ring with a hydroxyl group attached to the first carbon atom in the trans configuration. This specific arrangement imparts unique chemical and physical properties to the compound, making it an attractive target for synthetic chemists and drug developers alike.

In terms of physical properties, 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- is a white crystalline solid with a melting point of approximately 200°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- is influenced by its functional groups. The hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, while the pyrrolizine ring provides a stable framework for further chemical modifications. This combination of functional groups makes the compound suitable for use as an intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- in various biological applications. Studies have shown that this compound exhibits significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant infections.

In addition to its antimicrobial properties, 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- has been investigated for its anti-inflammatory effects. Research conducted by scientists at the University of California has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacological profile of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- has also been explored in preclinical studies. Animal models have shown that this compound can be administered orally or intravenously with good bioavailability and minimal toxicity. These results indicate that it has favorable pharmacokinetic properties, which are essential for its development as a therapeutic agent.

Furthermore, recent advances in computational chemistry have provided insights into the molecular mechanisms underlying the biological activities of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)-. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in microbial growth and inflammation. This binding affinity contributes to its efficacy in inhibiting these processes.

In the context of drug discovery, 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- serves as an important lead compound for the development of novel therapeutics. Its unique structure and multifaceted biological activities make it an attractive starting point for medicinal chemists to design more potent and selective analogs. Ongoing research aims to optimize its pharmacological properties through structural modifications and combinatorial chemistry approaches.

From an industrial perspective, the synthesis of 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving chiral catalysts to ensure the correct stereochemistry. These advancements have made it possible to produce this compound on a larger scale for both research and commercial applications.

In conclusion, 3H-Pyrrolizin-3-one, hexahydro-1-hydroxy-, (1S-trans)- (CAS No. 115525-57-0) is a multifunctional compound with significant potential in various scientific and industrial fields. Its unique structure, favorable physical properties, and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.